Cas no 4747-72-2 (isocyanatocyclopropane)

• Product Name: isocyanatocyclopropane
• CAS No: 4747-72-2
• MF: C₄H₅NO
• MW: 83.0886008739471
• MDL: MFCD02093694
• CID: 324606
• PubChem ID: 637659
• Update Time: 2025-06-23

isocyanatocyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, isocyanato-
• Cyclopropyl isocyanate
• Isocyanatocyclopropane
• cyclopropane isocyanate
• cyclopropane,isocyanato
• Cyclopropylisocyanat
• Isocyanato-cyclopropane
• F2163-0009
• AB10805
• SY008162
• CYCLOPROPYL,ISOCYANATE
• DBBRJAWSDTYYBM-UHFFFAOYSA-N
• EN300-64906
• cyclopropylisocyanate
• AKOS000193979
• Z316172632
• MFCD02093694
• A852109
• isocyanato cyclopropane
• DTXSID40348478
• InChI=1/C4H5NO/c6-3-5-4-1-2-4/h4H,1-2H
• AC8066
• 4747-72-2
• isocyanatocyclopropane

• MDL： MFCD02093694
• Inchi： 1S/C4H5NO/c6-3-5-4-1-2-4/h4H,1-2H2
• InChI Key： DBBRJAWSDTYYBM-UHFFFAOYSA-N
• SMILES： O=C=NC1CC1

Computed Properties

• Exact Mass: 83.03710
• Monoisotopic Mass: 83.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 87.0±9.0 ºC (760 Torr),
• Flash Point: 14.5±21.3 ºC,
• Refractive Index: 1.55
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 29.43000
• LogP: 0.48460

isocyanatocyclopropane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：6.1 (3)
• PackingGroup：II
• Storage Condition：Store long-term at 2-8°C

Additional information on isocyanatocyclopropane

Isocyanatocyclopropane (CAS No. 4747-72-2): A Comprehensive Overview

Isocyanatocyclopropane, identified by the CAS number 4747-72-2, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science due to its distinctive properties and potential applications. This compound is characterized by its cyclopropane ring structure, which contributes to its reactivity and versatility in various chemical reactions.

The isocyanatocyclopropane structure consists of a cyclopropane ring with an isocyanate group attached, making it a valuable intermediate in the synthesis of advanced materials such as polymers and coatings. Recent studies have highlighted its role in the development of high-performance adhesives and composites, where its ability to form strong bonds under mild conditions is particularly advantageous.

One of the most notable advancements in the study of isocyanatocyclopropane involves its application in click chemistry reactions, where it serves as a reactive building block for constructing complex molecular architectures with precision and efficiency. Researchers have demonstrated that this compound can undergo rapid and selective cycloaddition reactions, enabling the synthesis of novel materials with tailored properties.

Moreover, isocyanatocyclopropane has been explored for its potential in sustainable chemistry practices. Recent findings suggest that it can be synthesized from renewable resources, aligning with the growing demand for eco-friendly chemical processes. This development not only enhances its environmental profile but also broadens its applicability across various industries.

In terms of safety and handling, isocyanatocyclopropane exhibits moderate toxicity levels, making it essential to adhere to standard laboratory protocols when working with this compound. Proper ventilation and personal protective equipment are recommended to minimize exposure risks.

Looking ahead, ongoing research into isocyanatocyclopropane continues to uncover new avenues for its application in areas such as drug delivery systems and electronic materials. Its ability to participate in diverse chemical transformations positions it as a key player in the development of next-generation technologies.

In conclusion, isocyanatocyclopropane (CAS No. 4747-72-2) stands out as a versatile and promising compound with a wide range of applications across multiple disciplines. As research progresses, its potential to contribute to innovative solutions in materials science and beyond remains highly anticipated.